4-Cyclopropoxy-3-(methylamino)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Cyclopropoxy-3-(methylamino)benzamide is a benzamide derivative characterized by a cyclopropoxy group at the 4th position and a methylamino group at the 3rd position of the benzamide core. Unlike neuroleptic benzamide derivatives (e.g., amisulpride, tiapride), this compound’s substituents may confer distinct physicochemical and biological properties .
Properties
Molecular Formula |
C11H14N2O2 |
|---|---|
Molecular Weight |
206.24 g/mol |
IUPAC Name |
4-cyclopropyloxy-3-(methylamino)benzamide |
InChI |
InChI=1S/C11H14N2O2/c1-13-9-6-7(11(12)14)2-5-10(9)15-8-3-4-8/h2,5-6,8,13H,3-4H2,1H3,(H2,12,14) |
InChI Key |
WKYRHFBQDLWWRT-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C=CC(=C1)C(=O)N)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-3-(methylamino)benzamide typically involves the reaction of 4-cyclopropoxybenzoic acid with methylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane (DCM). The reaction mixture is stirred at room temperature for several hours to yield the desired product .
Industrial Production Methods
In an industrial setting, the production of 4-Cyclopropoxy-3-(methylamino)benzamide may involve continuous flow processes to enhance efficiency and yield. The use of microreactor systems allows for precise control over reaction conditions, leading to higher selectivity and conversion rates .
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-3-(methylamino)benzamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of amines or alcohols.
Substitution: Formation of substituted benzamides.
Scientific Research Applications
4-Cyclopropoxy-3-(methylamino)benzamide has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Medicine: Explored as a potential drug candidate for various therapeutic applications.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-3-(methylamino)benzamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to changes in cellular processes. Detailed studies on its mechanism of action are essential to understand its potential therapeutic effects .
Comparison with Similar Compounds
Table 1: Comparative Analysis of Benzamide Derivatives
*Calculated based on molecular formula C₁₁H₁₄N₂O₂.
- Solubility: The methylamino group in 4-Cyclopropoxy-3-(methylamino)benzamide enhances polarity compared to the methoxy and N,N-dimethyl groups in its structural analog (CAS 1243464-88-1), likely improving aqueous solubility .
Pharmacological and Analytical Differentiation
- Neuroleptic Benzamides: Compounds like amisulpride and tiapride target dopamine receptors, whereas 4-Cyclopropoxy-3-(methylamino)benzamide’s activity remains uncharacterized. Its lack of sulfonyl or pyrrolidinyl groups (common in neuroleptics) suggests divergent mechanisms .
- Analytical Identification: The cyclopropoxy and methylamino substituents may provide distinct spectroscopic signatures (e.g., unique NMR shifts or mass fragmentation patterns), aiding differentiation from structurally similar benzamides that challenge forensic analysis .
Research Findings
- Synthetic Intermediates : Derivatives like 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide are used as intermediates in drug synthesis, highlighting the versatility of cyclopropoxy-substituted benzamides in pharmaceutical manufacturing .
- Receptor Binding: While neuroleptic benzamides rely on sulfonamide or alkylamine groups for receptor interaction, the methylamino group in 4-Cyclopropoxy-3-(methylamino)benzamide could engage in hydrogen bonding, altering target selectivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
